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Compound of Interest

Compound Name: SGI-7079

Cat. No.: B610817 Get Quote

SGI-7079 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the off-target effects of SGI-7079 in kinase

assays. It includes troubleshooting guides and frequently asked questions to ensure the

accurate and effective use of this inhibitor in your experiments.

Frequently Asked Questions (FAQs)
Q1: What is the primary target of SGI-7079?

SGI-7079 is a potent, ATP-competitive inhibitor of the Axl receptor tyrosine kinase.[1][2] It has

been shown to inhibit Axl with a Ki of 5.7 nM and an IC50 of 58 nM in in vitro assays.[2]

Q2: What are the known off-target effects of SGI-7079 in kinase assays?

SGI-7079 is known to inhibit other kinases, particularly members of the TAM (Tyro3, Axl, Mer)

family. It also demonstrates potent, low nanomolar inhibition of several other kinases including

Syk, Flt1, Flt3, Jak2, TrkA, TrkB, PDGFRβ, and Ret.[2] A comprehensive public kinase panel

screen with IC50 values for a wide range of kinases is not readily available. Therefore,

researchers should exercise caution and independently validate findings in their systems of

interest.

Q3: How can I minimize the impact of off-target effects in my experiments?

To minimize the impact of off-target effects, it is recommended to:
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Use the lowest effective concentration of SGI-7079.

Employ structurally distinct inhibitors targeting the same primary kinase (Axl) to confirm

phenotypes.

Utilize genetic approaches, such as siRNA or CRISPR/Cas9-mediated knockout of the

intended target (Axl), as a complementary method to validate the on-target effects of SGI-
7079.[3]

Q4: What are the recommended storage and handling conditions for SGI-7079?

For long-term storage, SGI-7079 powder should be stored at -20°C.[4] For preparing stock

solutions, DMSO is a common solvent. It is advisable to prepare fresh working solutions for in

vivo experiments on the day of use.[1]

Troubleshooting Guide
This guide addresses common issues that researchers may encounter when using SGI-7079 in

kinase assays.
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Problem Possible Cause Recommended Solution

Inconsistent IC50 values

between experiments

Lot-to-lot variability of SGI-

7079: Different batches of the

compound may have slight

variations in purity or activity.

1. Purchase SGI-7079 from a

reputable supplier that

provides a certificate of

analysis with purity data. 2. If

possible, purchase a larger

single lot for the entire study. 3.

If using a new lot, perform a

bridging experiment to

compare its activity with the

previous lot.

Assay conditions: Variations in

ATP concentration, enzyme

concentration, substrate

concentration, or incubation

time can significantly affect

IC50 values.

1. Standardize and carefully

document all assay

parameters. 2. Use an ATP

concentration that is close to

the Km of the kinase for ATP to

obtain more physiologically

relevant IC50 values. 3.

Ensure consistent enzyme and

substrate concentrations

across all experiments.

Solvent effects: High

concentrations of DMSO can

inhibit kinase activity.

1. Keep the final DMSO

concentration in the assay low

and consistent across all wells

(typically ≤1%). 2. Include a

vehicle control (DMSO without

inhibitor) in all experiments.

Unexpected cellular phenotype

not consistent with Axl

inhibition

Off-target effects: SGI-7079

inhibits multiple kinases, which

could lead to confounding

biological effects.

1. Consult the known off-target

profile of SGI-7079 and

consider if the observed

phenotype could be attributed

to the inhibition of another

kinase. 2. Use a secondary,

structurally unrelated Axl

inhibitor to confirm the
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phenotype. 3. Validate the on-

target effect using genetic

methods (siRNA, CRISPR).

Low or no inhibition of Axl

kinase activity

Incorrect inhibitor

concentration: Errors in dilution

or calculation.

1. Double-check all

calculations and dilutions. 2.

Prepare fresh stock and

working solutions.

Inactive enzyme: The Axl

kinase used in the assay may

be inactive or have low activity.

1. Verify the activity of the

recombinant Axl kinase using a

known potent inhibitor as a

positive control. 2. Ensure

proper storage and handling of

the enzyme.

Assay interference:

Components of the assay

buffer or the detection system

may interfere with the inhibitor.

1. Review the assay protocol

for any known interfering

substances. 2. If using a

fluorescence-based assay,

check for compound

autofluorescence.

Data Presentation
SGI-7079 Kinase Inhibition Profile
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Kinase Inhibition Value Assay Type Reference

Axl IC50 = 58 nM in vitro [2]

Axl Ki = 5.7 nM in vitro [2]

MER
Potent, low nM

inhibition
in vitro [2]

Tyro3
Potent, low nM

inhibition
in vitro [2]

Syk
Potent, low nM

inhibition
in vitro [2]

Flt1
Potent, low nM

inhibition
in vitro [2]

Flt3
Potent, low nM

inhibition
in vitro [2]

Jak2
Potent, low nM

inhibition
in vitro [2]

TrkA
Potent, low nM

inhibition
in vitro [2]

TrkB
Potent, low nM

inhibition
in vitro [2]

PDGFRβ
Potent, low nM

inhibition
in vitro [2]

Ret
Potent, low nM

inhibition
in vitro [2]

Note: A comprehensive kinase selectivity panel with specific IC50 values for a broad range of

kinases for SGI-7079 is not publicly available. The term "potent, low nM inhibition" indicates

significant activity, but precise IC50 values are not specified in the cited literature.
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In Vitro Axl Kinase Inhibition Assay (General Protocol)
This protocol provides a general framework for assessing the inhibitory activity of SGI-7079
against Axl kinase. Specific details may need to be optimized based on the assay format (e.g.,

radiometric, fluorescence-based) and the source of the recombinant enzyme.

Materials:

Recombinant human Axl kinase

Kinase buffer (e.g., 25 mM Tris-HCl, pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.5 mM DTT)

ATP

Substrate (e.g., a synthetic peptide or a protein substrate like poly(Glu, Tyr) 4:1)

SGI-7079

DMSO

Detection reagents (specific to the assay format, e.g., [γ-33P]ATP for radiometric assays, or

a phosphospecific antibody for ELISA-based assays)

96-well assay plates

Procedure:

Prepare SGI-7079 dilutions: Prepare a serial dilution of SGI-7079 in DMSO. Further dilute

the compound in kinase buffer to the desired final concentrations. Ensure the final DMSO

concentration in the assay is consistent and low (e.g., ≤1%).

Prepare kinase reaction mixture: In a 96-well plate, add the recombinant Axl kinase and the

substrate to the kinase buffer.

Add inhibitor: Add the diluted SGI-7079 or vehicle (DMSO) to the appropriate wells.

Initiate the kinase reaction: Start the reaction by adding ATP. The final ATP concentration

should ideally be at or near the Km of Axl for ATP.
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Incubate: Incubate the plate at a controlled temperature (e.g., 30°C) for a predetermined

time, ensuring the reaction is in the linear range.

Stop the reaction: Terminate the reaction using an appropriate method (e.g., adding a stop

solution containing EDTA, or spotting the reaction mixture onto a phosphocellulose

membrane).

Detect kinase activity: Quantify the amount of phosphorylated substrate using a method

appropriate for the chosen assay format (e.g., scintillation counting for radiometric assays, or

measuring fluorescence/luminescence).

Data analysis: Calculate the percent inhibition for each SGI-7079 concentration relative to

the vehicle control. Plot the percent inhibition against the logarithm of the inhibitor

concentration and fit the data to a sigmoidal dose-response curve to determine the IC50

value.
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Caption: SGI-7079 inhibits Axl kinase signaling pathway.
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Caption: Workflow for an in vitro Axl kinase inhibition assay.
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Solutions

Inconsistent IC50 Values?
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Review Assay Conditions
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Caption: Troubleshooting logic for inconsistent IC50 values.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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